Cas no 1526731-39-4 (1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine
• CAS No: 1526731-39-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5802614
• PubChem ID: 82615981
• Update Time: 2025-08-05

1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine
• EN300-1766634
• [1-(4-methoxy-2-methylphenyl)cyclopentyl]methanamine
• 1526731-39-4

• Inchi： 1S/C14H21NO/c1-11-9-12(16-2)5-6-13(11)14(10-15)7-3-4-8-14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
• InChI Key： KWSUNBXPNLKTBM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine

Compound CAS No. 1526731-39-4: 1-(4-Methoxy-2-Methylphenyl)Cyclopentylmethanamine

The compound with CAS No. 1526731-39-4, commonly referred to as 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a methanamine group and a substituted phenyl ring. The phenyl group is further substituted with a methoxy and a methyl group, making it a derivative of aniline with specific electronic and steric properties.

Recent studies have highlighted the importance of cyclopentylmethanamine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The cyclopentane ring in this compound contributes to its stability and bioavailability, while the substituted phenyl group enhances its ability to interact with biological targets such as enzymes and receptors. This combination makes the compound a promising candidate for research in areas such as neurodegenerative diseases, cancer, and inflammation.

The synthesis of 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced biological assays. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological systems.

In terms of pharmacological activity, this compound has shown remarkable potential as a modulator of key signaling pathways involved in cellular communication. Studies published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit enzymes like tyrosine kinases and histone deacetylases (HDACs), which are implicated in various pathological conditions. For example, a 2023 study revealed that 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine exhibits selective inhibition of HDAC6, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have utilized it in the synthesis of self-healing polymers and stimuli-responsive materials, which have applications in fields ranging from electronics to biomedical engineering.

From an environmental perspective, the synthesis and application of cyclopentylmethanamine derivatives have been scrutinized for their sustainability. Recent green chemistry approaches have focused on reducing waste and improving energy efficiency during their production. For example, the use of biocatalysts and solvent-free reaction conditions has significantly minimized the environmental footprint associated with their manufacture.

In conclusion, 1-(4-methoxy-2-methylphenyl)cyclopentylmethanamine (CAS No. 1526731-39-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing scientific knowledge and developing innovative solutions to pressing global challenges.